Cas no 1193-59-5 (1,5-Dimethyl-1H-pyrrole-2-carbaldehyde)

• Product Name: 1,5-Dimethyl-1H-pyrrole-2-carbaldehyde
• CAS No: 1193-59-5
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD09674938
• CID: 1087532
• PubChem ID: 12280548
• Update Time: 2025-04-20

1,5-Dimethyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-1H-pyrrole-2-carbaldehyde
• 1,5-dimethylpyrrole-2-carbaldehyde
• 1,5-dimethyl-1H-pyrrole-2-carbaldehyde(SALTDATA: FREE)
• 1,5-dimethyl-2-pyrrolecarboxaldehyde
• 1,5-Dimethylpyrrole-2-carboxaldehyde
• AG-D-42231
• BB_SC-7546
• BBL012642
• CTK4B1243
• STK869223
• 1193-59-5
• DB-354232
• AT16213
• Z1198220874
• CS-0118502
• 1,5-dimethyl-1h-pyrrole-2-carboxaldehyde
• AKOS000111983
• SCHEMBL6237426
• SB63623
• 1H-Pyrrole-2-carboxaldehyde, 1,5-dimethyl-
• 1,5-Dimethyl-2-formyl-pyrrol
• EN300-1658960
• BAA19359
• VS-03429
• MFCD09674938
• DTXSID30483983

• MDL： MFCD09674938
• Inchi： 1S/C7H9NO/c1-6-3-4-7(5-9)8(6)2/h3-5H,1-2H3
• InChI Key： VARKINVTPLTZMI-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C)N1C

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.003
• Boiling Point: 219.302°C at 760 mmHg
• Flash Point: 86.431°C
• Refractive Index: 1.51
• PSA: 22